Cas no 1082041-78-8 (6-Methyl-3,4-dihydroisoquinolin-1(2H)-one)

• Product Name: 6-Methyl-3,4-dihydroisoquinolin-1(2H)-one
• CAS No: 1082041-78-8
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD09838960
• CID: 1033229
• PubChem ID: 22890891
• Update Time: 2025-05-23

6-Methyl-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-3,4-dihydroisoquinolin-1(2H)-one
• 6-methyl-3,4-dihydro-2H-isoquinolin-1-one
• UYZJTSNVWCNCIR-UHFFFAOYSA-N
• FCH874501
• 1648AA
• RP22436
• AK119787
• AB0174934
• AX8245203
• 6-methyl-1,2,3,4-tetrahydroisoquinolin-1-one
• CHEMBL4473649
• MFCD09838960
• SCHEMBL279903
• AKOS006328546
• DS-5766
• CS-0084842
• DTXSID00628763
• BDBM50503850
• DB-359609
• SY123908
• Y11141
• 1082041-78-8
• A907616

• MDL： MFCD09838960
• Inchi： 1S/C10H11NO/c1-7-2-3-9-8(6-7)4-5-11-10(9)12/h2-3,6H,4-5H2,1H3,(H,11,12)
• InChI Key： UYZJTSNVWCNCIR-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(C)=CC=2CCN1

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 1.6

Experimental Properties

• Boiling Point: 406.8±45.0°C at 760 mmHg

6-Methyl-3,4-dihydroisoquinolin-1(2H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 6-Methyl-3,4-dihydroisoquinolin-1(2H)-one

Introduction to 6-Methyl-3,4-dihydroisoquinolin-1(2H)-one (CAS No. 1082041-78-8) and Its Emerging Applications in Chemical Biology

The compound 6-Methyl-3,4-dihydroisoquinolin-1(2H)-one (CAS No. 1082041-78-8) represents a significant class of heterocyclic molecules that have garnered considerable attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, characterized by a fused isoquinoline ring system with a methyl substituent at the 6-position, exhibits a unique combination of chemical and biological properties that make it a valuable scaffold for drug discovery and mechanistic studies.

6-Methyl-3,4-dihydroisoquinolin-1(2H)-one belongs to the broader category of dihydroisoquinoline derivatives, which are known for their diverse pharmacological activities. The presence of the hydroxyl group at the 1(2H) position and the methyl group at the 6-position introduces specific steric and electronic features that influence its reactivity and interactions with biological targets. These structural motifs have been extensively explored in the development of novel therapeutic agents, particularly in the treatment of neurological disorders, cancer, and infectious diseases.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 6-Methyl-3,4-dihydroisoquinolin-1(2H)-one, allowing researchers to modify its core structure and investigate its derivatives. The compound’s ability to serve as a precursor for more complex molecules has made it a cornerstone in medicinal chemistry efforts aimed at identifying compounds with enhanced binding affinity and improved pharmacokinetic profiles.

One of the most compelling aspects of 6-Methyl-3,4-dihydroisoquinolin-1(2H)-one is its potential as an intermediate in the synthesis of bioactive natural products. For instance, isoquinoline derivatives are frequently found in alkaloids produced by plants, many of which possess potent biological activities. By leveraging 6-Methyl-3,4-dihydroisoquinolin-1(2H)-one as a building block, chemists can mimic these natural scaffolds while introducing modifications that enhance their therapeutic potential.

The compound’s relevance extends to its role in understanding enzyme mechanisms and developing enzyme inhibitors. The isoquinoline core interacts with various biological targets through hydrogen bonding, hydrophobic interactions, and π-stacking interactions. These features have been exploited to design inhibitors targeting enzymes such as kinases and proteases, which are implicated in numerous diseases. The study of 6-Methyl-3,4-dihydroisoquinolin-1(2H)-one has provided insights into how these interactions can be optimized to improve drug efficacy.

In addition to its applications in drug discovery, 6-Methyl-3,4-dihydroisoquinolin-1(2H)-one has been investigated for its potential role in materials science. Its rigid bicyclic structure makes it a candidate for developing organic semiconductors and light-emitting materials. Researchers have explored its electronic properties and how they can be tuned by introducing additional substituents or functional groups.

The synthesis of 6-Methyl-3,4-dihydroisoquinolin-1(2H)-one typically involves multi-step organic transformations, including cyclization reactions that form the isoquinoline core. Modern synthetic methodologies have refined these processes to improve yield and scalability while minimizing side reactions. Advances in catalytic techniques have also enabled greener synthetic routes, aligning with the growing emphasis on sustainable chemistry practices.

From a biological perspective, 6-Methyl-3,4-dihydroisoquinolin-1(2H)-one has been shown to exhibit various biological activities depending on its derivatives. Some studies suggest that it may possess anti-inflammatory properties by modulating signaling pathways involved in immune responses. Others have explored its potential as an antioxidant or neuroprotective agent based on preliminary cell-based assays.

The compound’s structural flexibility allows for extensive derivatization, enabling researchers to fine-tune its properties for specific applications. For example, introducing halogens or nitrogen-containing heterocycles can alter its reactivity and binding characteristics. This adaptability makes 6-Methyl-3,4-dihydroisoquinolin-1(2H)-one a versatile tool for exploring new chemical space in drug discovery.

In conclusion,6-Methyl-3,4-dihydroisoquinolin-1(2H)-one (CAS No. 1082041-78-8) is a multifaceted compound with significant implications across multiple disciplines of chemical biology and materials science. Its unique structural features and synthetic accessibility make it an invaluable scaffold for developing novel therapeutics and understanding fundamental biological processes. As research continues to uncover new applications for this molecule,6-Methyl-3,4-dihydroisoquinolin-1(2H)-one is poised to remain at the forefront of scientific innovation.